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Compound of Interest

Compound Name: BMS-986115

Cat. No.: B606283

Essential Safety and Handling Guide for BMS-
986115

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
and disposal of BMS-986115, a potent, orally bioavailable gamma-secretase and pan-Notch
inhibitor. Adherence to these guidelines is critical to ensure personnel safety and maintain
experimental integrity.

BMS-986115 is an investigational compound with potential antineoplastic activity that has been
evaluated in Phase | clinical trials for advanced solid tumors.[1][2][3] The most frequently
observed treatment-related adverse events in human subjects include diarrhea,
hypophosphatemia, and nausea.[2][3] A Safety Data Sheet (SDS) indicates that the compound
is harmful if swallowed and is very toxic to aquatic life with long-lasting effects.[4]

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment for handling BMS-
986115 in a laboratory setting. These recommendations are based on the known hazards and
are designed to minimize exposure.[4]
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Area of Protection

Required PPE

Specifications and Use

Eye Protection

Safety goggles with side-
shields

Must be worn at all times when
handling the compound to
protect against splashes or

airborne particles.

Hand Protection

Protective gloves

Chemical-resistant gloves
(e.g., nitrile) should be worn.
Inspect gloves for integrity
before each use and change

them frequently.

Skin and Body Protection

Impervious clothing (Lab coat)

A fully buttoned lab coat
should be worn to protect skin

and personal clothing.

Respiratory Protection

Suitable respirator

Use a NIOSH-approved
respirator when handling the
powder outside of a certified
chemical fume hood or
ventilated enclosure to prevent

inhalation of dust.

Safe Handling and Storage

Proper handling and storage procedures are crucial to prevent contamination and degradation

of BMS-986115.

Handling:

o Ventilation: All handling of powdered BMS-986115 should be conducted in a certified
chemical fume hood or other suitable ventilated enclosure to avoid the formation of dust and

aerosols.[4]

» Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and

clothing. Do not inhale the powder.[4]
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e Hygiene: Do not eat, drink, or smoke in areas where BMS-986115 is handled.[4] Wash
hands thoroughly after handling the compound.[4]

Storage:
o Temperature: Store the solid powder at -20°C and solutions in a solvent at -80°C.[4][5]

o Container: Keep the container tightly sealed in a cool, well-ventilated area, away from direct
sunlight and sources of ignition.[4]

o Incompatibilities: Avoid contact with strong acids/alkalis and strong oxidizing/reducing
agents.[4]

Experimental Workflow for Safe Handling

The following diagram outlines the standard operating procedure for safely handling BMS-
986115 from receipt to disposal.
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Receiving and Storage
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Safe handling workflow for BMS-986115.
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Disposal Plan

Dispose of BMS-986115 and any contaminated materials in accordance with all applicable
federal, state, and local environmental regulations.[4]

o Waste Collection: Collect all waste materials, including unused compound, contaminated
PPE, and cleaning materials, in a designated, sealed container.

o Labeling: Clearly label the waste container with the contents, including the name "BMS-
986115" and the associated hazards.

o Disposal Route: Dispose of the waste through an approved hazardous waste disposal plant.
[4] Avoid release into the environment.[4]

Emergency Procedures

In case of accidental exposure, follow these first aid measures immediately.

« |If Swallowed: Call a poison center or doctor immediately if you feel unwell.[4] Rinse your
mouth.[4]

o Eye Contact: Remove contact lenses if present and easy to do. Immediately flush the eyes
with large amounts of water, separating the eyelids with your fingers to ensure adequate
flushing. Seek prompt medical attention.[4]

» Skin Contact: Thoroughly rinse the affected skin with large amounts of water. Remove any
contaminated clothing and shoes. Seek medical attention.[4]

 Inhalation: Immediately move the affected person to an area with fresh air.[4] If breathing is
difficult, provide oxygen. Seek medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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